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Introduction

Fubp1-IN-1 is a small molecule inhibitor of the Far Upstream Element (FUSE) Binding Protein
1 (FUBP1). FUBP1 is a DNA- and RNA-binding protein that plays a critical role in regulating the
transcription of several important genes, most notably the proto-oncogene c-MYC. By binding
to the FUSE region of the c-MYC promoter, FUBP1 acts as a transcriptional activator.
Dysregulation of FUBP1 has been implicated in various cancers, making it an attractive target
for therapeutic intervention. Fubp1-IN-1, a pyrazolo[1,5-a]pyrimidine derivative, has been
identified as an inhibitor of the FUBP1-FUSE interaction, leading to reduced c-MYC expression
and subsequent anti-proliferative effects in cancer cells.

These application notes provide a detailed, representative protocol for the in vivo
administration of Fubp1-IN-1 in a preclinical cancer model, based on available data and
common practices for similar small molecule inhibitors. It also includes a summary of its
biochemical activity and a diagram of the relevant signaling pathway.

Quantitative Data Summary
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For ease of reference, the key quantitative data for Fubp1-IN-1 are summarized in the table

below. Please note that the in vivo dosage is a proposed starting point and will likely require

optimization for specific animal models and cancer types.

Parameter Value Reference
Inhibits the interaction between

Mechanism of Action FUBP1 and its target FUSE [1]
DNA sequence.

) 11.0 pM (inhibition of FUBP1-

In Vitro 1C50 s [1]
FUSE binding)

Proposed Starting Dosage
25-50 mg/kg

(mouse)

o ) Intraperitoneal (i.p.) or Oral

Proposed Administration Route
gavage (p.o.)

Vehicle Formulation 1 10% DMSO + 90% Corn Qil [2]

Vehicle Formulation 2

5% DMSO + 30% PEG300 +
5% Tween 80 + 60%
Saline/PBS

FUBP1-c-MYC Signaling Pathway

FUBPL1 is a key transcriptional activator of the c-MYC proto-oncogene. The following diagram

illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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